4-[(E)-2-[(3E)-5,5-Dimethyl-3-[(3-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]cyclohexen-1-yl]ethenyl]-N,N-dimethylaniline;perchlorate
4-[(E)-2-[(3E)-5,5-Dimethyl-3-[(3-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]cyclohexen-1-yl]ethenyl]-N,N-dimethylaniline;perchlorate
Brand Name:
Vulcanchem
CAS No.:
120528-73-6
VCID:
VC0044985
InChI:
InChI=1S/C27H31N2S.ClHO4/c1-27(2)18-21(11-10-20-12-14-23(15-13-20)28(3)4)16-22(19-27)17-26-29(5)24-8-6-7-9-25(24)30-26;2-1(3,4)5/h6-17H,18-19H2,1-5H3;(H,2,3,4,5)/q+1;/p-1
SMILES:
CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)C)C1)C=CC4=CC=C(C=C4)N(C)C)C.[O-]Cl(=O)(=O)=O
Molecular Formula:
C27H31ClN2O4S
Molecular Weight:
515.1 g/mol
4-[(E)-2-[(3E)-5,5-Dimethyl-3-[(3-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]cyclohexen-1-yl]ethenyl]-N,N-dimethylaniline;perchlorate
CAS No.: 120528-73-6
Main Products
VCID: VC0044985
Molecular Formula: C27H31ClN2O4S
Molecular Weight: 515.1 g/mol
![4-[(E)-2-[(3E)-5,5-Dimethyl-3-[(3-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]cyclohexen-1-yl]ethenyl]-N,N-dimethylaniline;perchlorate - 120528-73-6](/images/no_structure.jpg)
| CAS No. | 120528-73-6 |
|---|---|
| Product Name | 4-[(E)-2-[(3E)-5,5-Dimethyl-3-[(3-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]cyclohexen-1-yl]ethenyl]-N,N-dimethylaniline;perchlorate |
| Molecular Formula | C27H31ClN2O4S |
| Molecular Weight | 515.1 g/mol |
| IUPAC Name | 4-[(E)-2-[(3E)-5,5-dimethyl-3-[(3-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]cyclohexen-1-yl]ethenyl]-N,N-dimethylaniline;perchlorate |
| Standard InChI | InChI=1S/C27H31N2S.ClHO4/c1-27(2)18-21(11-10-20-12-14-23(15-13-20)28(3)4)16-22(19-27)17-26-29(5)24-8-6-7-9-25(24)30-26;2-1(3,4)5/h6-17H,18-19H2,1-5H3;(H,2,3,4,5)/q+1;/p-1 |
| Standard InChIKey | ZVJQLQFMYXZEDW-UHFFFAOYSA-M |
| Isomeric SMILES | CC1(CC(=C/C(=C/C2=[N+](C3=CC=CC=C3S2)C)/C1)/C=C/C4=CC=C(C=C4)N(C)C)C.[O-]Cl(=O)(=O)=O |
| SMILES | CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)C)C1)C=CC4=CC=C(C=C4)N(C)C)C.[O-]Cl(=O)(=O)=O |
| Canonical SMILES | CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)C)C1)C=CC4=CC=C(C=C4)N(C)C)C.[O-]Cl(=O)(=O)=O |
| Synonyms | 2-{6[-(4-Dimethylaminophenyl)-2,4-neopentenylene]-1,3,5-hexatrienyl}-3-methylbenzthiazoliumperchlorate |
| PubChem Compound | 16212707 |
| Last Modified | Nov 11 2021 |
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